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Compound of Interest

Compound Name: (S)-(-)-2-Acetoxypropionic acid
CAS No.: 6034-46-4
Cat. No.: B1368166

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (S)-(-)-2-Acetoxypropionic acid, a
valuable chiral building block in modern organic synthesis. We will delve into its precise
nomenclature, stereochemistry, synthesis, analytical validation, and key applications, offering
field-proven insights for its effective use in research and development.

Nomenclature and Stereochemical Assignment

Properly identifying a chiral molecule is paramount for reproducibility and regulatory
compliance. The IUPAC name, (S)-(-)-2-Acetoxypropionic acid, precisely defines the
molecule's structure and stereochemistry.

e (S)-(-)-2-Acetoxypropionic Acid is also known by synonyms such as (-)-O-Acetyl-L-lactic
acid and (S)-2-acetyloxypropanoic acid.[1][2]

The name can be deconstructed as follows:
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» Propionic acid: This defines the parent chain, a three-carbon carboxylic acid.

e 2-Acetoxy: An acetoxy group (CHsCOO-) is attached to the second carbon (C2) of the
propanoic acid backbone.[3]

e (S)-: This prefix denotes the absolute configuration of the stereocenter at C2, as determined
by the Cahn-Ingold-Prelog (CIP) priority rules.

e (-)-: This indicates that the enantiomer is levorotatory, meaning it rotates plane-polarized light
to the left.

The relationship between the IUPAC name components and the molecular structure is
illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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